L-myo-Inositol-1,4,5-triphosphate (sodium salt)
L-myo-Inositol-1,4,5-triphosphate (sodium salt)
Intracellular messenger formed by the action of phospholipase C on phosphatidylinositol 4,5-bisphosphate, which is one of the phospholipids that make up the cell membrane. Inositol 1,4,5-trisphosphate is released into the cytoplasm where it releases calcium ions from internal stores within the cell's endoplasmic reticulum. These calcium ions stimulate the activity of B kinase or calmodulin.
Brand Name:
Vulcanchem
CAS No.:
2068-89-5
VCID:
VC0046612
InChI:
InChI=1S/C6H15O15P3/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)/t1-,2+,3+,4-,5-,6-/m0/s1
SMILES:
C1(C(C(C(C(C1OP(=O)(O)O)O)OP(=O)(O)O)OP(=O)(O)O)O)O
Molecular Formula:
C6H12O15P3 · 3Na
Molecular Weight:
420.1 g/mol
L-myo-Inositol-1,4,5-triphosphate (sodium salt)
CAS No.: 2068-89-5
Reference Standards
VCID: VC0046612
Molecular Formula: C6H12O15P3 · 3Na
Molecular Weight: 420.1 g/mol
| CAS No. | 2068-89-5 |
|---|---|
| Product Name | L-myo-Inositol-1,4,5-triphosphate (sodium salt) |
| Molecular Formula | C6H12O15P3 · 3Na |
| Molecular Weight | 420.1 g/mol |
| IUPAC Name | [(1S,2R,3S,4S,5R,6S)-2,3,5-trihydroxy-4,6-diphosphonooxycyclohexyl] dihydrogen phosphate |
| Standard InChI | InChI=1S/C6H15O15P3/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)/t1-,2+,3+,4-,5-,6-/m0/s1 |
| Standard InChIKey | ZVCVTWVBDIPWPZ-WZYBBFKXSA-K |
| Isomeric SMILES | [C@@H]1([C@H]([C@@H]([C@H]([C@@H]([C@H]1OP(=O)(O)O)O)OP(=O)(O)O)OP(=O)(O)O)O)O |
| SMILES | C1(C(C(C(C(C1OP(=O)(O)O)O)OP(=O)(O)O)OP(=O)(O)O)O)O |
| Canonical SMILES | C1(C(C(C(C(C1OP(=O)(O)O)O)OP(=O)(O)O)OP(=O)(O)O)O)O |
| Description | Intracellular messenger formed by the action of phospholipase C on phosphatidylinositol 4,5-bisphosphate, which is one of the phospholipids that make up the cell membrane. Inositol 1,4,5-trisphosphate is released into the cytoplasm where it releases calcium ions from internal stores within the cell's endoplasmic reticulum. These calcium ions stimulate the activity of B kinase or calmodulin. |
| Synonyms | 1,4,5-InsP3 1,4,5-IP3 Inositol 1,4,5-Triphosphate Inositol 1,4,5-Trisphosphate Myo-Inositol 1,4,5-Trisphosphate Myoinositol 1,4,5-Triphosphate |
| Reference | 1.Denis, G.V., and Ballou, C.E. The Ca2+ release activities of D-myo-inositol 1,4,5-trisphosphate analogs are quantized. Cell Calcium 12, 395-401 (1991). |
| PubChem Compound | 55310 |
| Last Modified | Dec 23 2021 |
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